Cas no 1823783-75-0 (1-(2-fluoroethyl)-4-nitro-1H-pyrazole-5-carbonyl chloride)

• Product Name: 1-(2-fluoroethyl)-4-nitro-1H-pyrazole-5-carbonyl chloride
• CAS No: 1823783-75-0
• MF: C₆H₅ClFN₃O₃
• MW: 221.573603391647
• MDL: MFCD28969787
• CID: 5191927
• PubChem ID: 119053467
• Update Time: 2026-03-05

1-(2-fluoroethyl)-4-nitro-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-4-nitro-1H-pyrazole-5-carbonyl chloride
• 1H-Pyrazole-5-carbonyl chloride, 1-(2-fluoroethyl)-4-nitro-

• MDL： MFCD28969787
• Inchi： 1S/C6H5ClFN3O3/c7-6(12)5-4(11(13)14)3-9-10(5)2-1-8/h3H,1-2H2
• SMILES： C(Cl)(C1N(CCF)N=CC=1[N+]([O-])=O)=O

Additional information on 1-(2-fluoroethyl)-4-nitro-1H-pyrazole-5-carbonyl chloride

1-(2-Fluoroethyl)-4-nitro-1H-pyrazole-5-carbonyl chloride (CAS No: 1823783-75-0)

The compound 1-(2-fluoroethyl)-4-nitro-1H-pyrazole-5-carbonyl chloride, identified by the CAS number 1823783-75-0, is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various chemical and biochemical contexts.

The molecular structure of this compound is characterized by a pyrazole ring, a five-membered heterocycle containing two nitrogen atoms. The substitution pattern on the pyrazole ring includes a nitro group at position 4 and a carbonyl chloride group at position 5. Additionally, the compound features a fluoroethyl substituent attached to the nitrogen atom at position 1 of the pyrazole ring. This combination of functional groups imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for both theoretical and experimental studies.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure and reactivity of such compounds. For instance, studies utilizing density functional theory (DFT) have revealed that the nitro group at position 4 significantly influences the electron distribution within the pyrazole ring, enhancing its electrophilic character at specific positions. This finding is particularly relevant for understanding the reactivity of 1-(2-fluoroethyl)-4-nitro-1H-pyrazole-5-carbonyl chloride in various nucleophilic substitution reactions.

The presence of a carbonyl chloride group at position 5 renders this compound highly reactive towards nucleophiles, such as amines or alcohols, making it a valuable reagent in organic synthesis. Recent research has explored its utility in peptide coupling reactions, where it serves as an efficient coupling agent due to its high reactivity and selectivity. Furthermore, the fluoroethyl substituent introduces additional functionality, enabling this compound to participate in various fluorination reactions or serve as a precursor for more complex fluorinated molecules.

In terms of biological applications, 1-(2-fluoroethyl)-4-nitro-1H-pyrazole-5-carbonyl chloride has shown promise in pharmacological studies. Its ability to modulate specific biological pathways makes it a potential candidate for drug development. For example, recent studies have highlighted its inhibitory effects on certain enzymes involved in inflammatory processes, suggesting its potential role in anti-inflammatory therapies.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by employing novel catalysts and reaction techniques, such as microwave-assisted synthesis or continuous flow chemistry. These advancements have not only improved the efficiency of production but also opened avenues for large-scale manufacturing.

In conclusion, 1-(2-fluoroethyl)-4-nitro-1H-pyrazole-5-carbonyl chloride stands out as a versatile molecule with diverse applications across organic synthesis, materials science, and pharmacology. Its unique structural features and reactivity continue to drive innovative research, positioning it as a key player in contemporary chemical research.